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Compound of Interest

Compound Name: 2-Methoxyethyl cyanoacetate

Cat. No.: B083140 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxyethyl
Cyanoacetate

Introduction
2-Methoxyethyl cyanoacetate, with the CAS number 10258-54-5, is an organic compound

that serves as a versatile intermediate in numerous organic syntheses.[1][2] It is the 2-

methoxyethyl ester of 2-cyanoacetic acid.[1][2][3] This technical guide provides a

comprehensive overview of its physicochemical properties, experimental protocols for their

determination, and its primary synthesis method. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Structure
The molecular structure of 2-Methoxyethyl cyanoacetate consists of a cyanoacetate core with

a 2-methoxyethyl group attached to the ester oxygen.
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Chemical Structure of 2-Methoxyethyl cyanoacetate
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Caption: Chemical Structure of 2-Methoxyethyl cyanoacetate

Physicochemical Properties
The physicochemical properties of 2-Methoxyethyl cyanoacetate are summarized in the

tables below.

General and Physical Properties
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Property Value Reference

Appearance Clear liquid [1][2][3][4]

Molecular Formula C6H9NO3 [4][5][6]

Molecular Weight 143.14 g/mol [4][5][6]

Density 1.127 g/mL at 25 °C [1][2][3]

Boiling Point 98-100 °C at 1 mmHg [1][2][3][4]

Melting Point No data available [4]

Water Solubility 745 g/L [3][4][7]

Flash Point 113 °C (closed cup) [4]

pKa 2.75 ± 0.10 (Predicted) [1][3][7]

Vapor Pressure 0.0103 mmHg at 25°C [7]

Optical and Spectroscopic Properties
Property Value Reference

Refractive Index n20/D 1.434 [1][2][3]

1H NMR Spectra Data available [8]

13C NMR Spectra Data available [8]

IR Spectra Data available [8]

Mass Spectrum Data available [9]

Chemical Identifiers
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Identifier Value Reference

CAS Number 10258-54-5 [4][5]

EC Number 233-597-3 [4][5]

PubChem CID 25106 [8]

SMILES COCCOC(=O)CC#N [10]

InChIKey
SGLKIEOMYXTGBH-

UHFFFAOYSA-N
[3][10]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 2-
Methoxyethyl cyanoacetate are not explicitly available in the searched literature. However,

standard methodologies for determining these properties are described below.

Boiling Point: The boiling point is determined by distillation at reduced pressure (1 mmHg) as

indicated by the literature values.[1][2][3][4] A sample is heated in a distillation apparatus,

and the temperature at which the liquid boils and its vapor condenses is recorded. The

pressure is maintained at 1 mmHg using a vacuum pump.

Density: The density is typically measured using a pycnometer or a digital density meter at a

specified temperature (25 °C).[1][2][3] The mass of a known volume of the substance is

measured and the density is calculated.

Refractive Index: The refractive index is measured using a refractometer, typically at 20 °C

with the sodium D-line (589 nm).[1][2][3] A drop of the liquid is placed on the prism of the

refractometer, and the refractive index is read directly from the scale.

Flash Point: The closed-cup flash point is determined using a Pensky-Martens or similar

closed-cup apparatus. The sample is heated at a controlled rate, and a test flame is

periodically introduced into the vapor space until a flash is observed.[4]

Solubility: The solubility in water is determined by adding a known amount of the substance

to a known volume of water and stirring until saturation is reached. The concentration of the
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dissolved substance is then measured.[3][4][7]

Spectroscopic Analysis:

NMR Spectroscopy: 1H and 13C NMR spectra are recorded on a spectrometer to

elucidate the chemical structure by observing the chemical shifts, multiplicities, and

coupling constants of the nuclei.[8]

IR Spectroscopy: Infrared spectroscopy is used to identify the functional groups present in

the molecule by analyzing the absorption of infrared radiation at specific wavenumbers.[8]

Mass Spectrometry: Mass spectrometry provides information about the molecular weight

and fragmentation pattern of the molecule, aiding in its identification and structural

confirmation.[9]

Synthesis Workflow
The primary method for synthesizing 2-Methoxyethyl cyanoacetate is through the

esterification of cyanoacetic acid with 2-methoxyethanol.[6] This reaction is typically catalyzed

by a strong acid, such as sulfuric acid, and is carried out under reflux conditions.[6]

Cyanoacetic Acid

2-Methoxyethyl cyanoacetate

2-Methoxyethanol Strong Acid Catalyst
(e.g., H2SO4) Reflux

Water

+
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Caption: Synthesis of 2-Methoxyethyl cyanoacetate
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Applications and Reactivity
2-Methoxyethyl cyanoacetate is a key intermediate in various organic syntheses.[1][2][11] Its

primary applications include:

Adhesives: It is used in the production of alpha-cyanoacrylic adhesives.[1][2][3]

Organic Synthesis: It serves as a precursor for the synthesis of heterocyclic compounds and

can be used as an ethylating agent.[6]

Polymer Chemistry: It can be used as a monomer for the preparation of specialized

polymers.[6]

Medicinal Chemistry: Derivatives of 2-methoxyethyl cyanoacetate have shown potential

biological activities and are used as precursors in the synthesis of biologically active

molecules.[6]

The reactivity of 2-Methoxyethyl cyanoacetate is characterized by the presence of the ester

and nitrile functional groups, making it suitable for a variety of chemical transformations.[11]

Safety Information
2-Methoxyethyl cyanoacetate is classified as causing skin irritation, serious eye irritation, and

may cause respiratory irritation.[8] It is a combustible liquid. Appropriate personal protective

equipment, including gloves, eye protection, and a respirator, should be used when handling

this chemical.[5] It should be stored in a cool, dry, and well-ventilated place.[1][2][3][5] In case

of exposure, it is important to seek fresh air if inhaled, rinse eyes and skin with plenty of water,

and seek medical attention.[4][5][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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